Cas no 1279863-55-6 (tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride)

• Product Name: tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride
• CAS No: 1279863-55-6
• MF: C₁₃H₂₅ClN₂O₃
• MW: 292.802202939987
• MDL: MFCD28656830
• CID: 4566418
• PubChem ID: 112756870
• Update Time: 2025-06-13

tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate hydrochloride
• t-Butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate hydrochloride
• tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride
• 4-Boc-1-oxa-4,9-diazaspiro[5.5]undecane Hydrochloride
• 1279863-55-6
• 4-Boc-1-oxa-4,9-diazaspiro[5.5]undecane HCl
• SY124167
• CS-W003957
• AKOS027255207
• tert-Butyl1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylatehydrochloride
• MFCD28656830
• AS-72978
• W13874
• TERT-BUTYL 1-OXA-4,9-DIAZASPIRO[5.5]UNDECANE-4-CARBOXYLATE HCL

• MDL： MFCD28656830
• Inchi： 1S/C13H24N2O3.ClH/c1-12(2,3)18-11(16)15-8-9-17-13(10-15)4-6-14-7-5-13;/h14H,4-10H2,1-3H3;1H
• InChI Key： GFHAFIKHEUJREZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C(=O)OC(C)(C)C)CC21CCNCC2

Computed Properties

• Exact Mass: 292.1553704 g/mol
• Monoisotopic Mass: 292.1553704 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• Molecular Weight: 292.80

Additional information on tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride

Comprehensive Overview of tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride (CAS No. 1279863-55-6)

tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride (CAS No. 1279863-55-6) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This spirocyclic compound features a unique 1-oxa-4,9-diazaspiro[5.5]undecane core, which is of significant interest due to its potential applications in drug discovery and medicinal chemistry. The presence of a tert-butyl carboxylate group and hydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for spirocyclic scaffolds like tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride has surged, driven by their role in designing bioactive molecules. Researchers are particularly intrigued by its potential in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology. The compound's structural complexity aligns with trends in fragment-based drug design and high-throughput screening, addressing common search queries such as "novel spirocyclic drug candidates" or "CNS-targeted therapeutics."

The synthesis of CAS No. 1279863-55-6 involves multi-step organic reactions, often leveraging Boc-protection strategies and spirocyclization techniques. Its hydrochloride salt form ensures improved handling and storage, a critical factor for industrial-scale applications. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, meeting stringent standards for pharmaceutical intermediates. This aligns with frequently searched terms like "HPLC analysis of spiro compounds" or "NMR characterization of Boc-protected amines."

Beyond pharmaceuticals, tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride is explored in material science for its potential in designing functional polymers. Its rigid spirocyclic structure could contribute to thermally stable materials, a growing area of interest for advanced coatings and electronic components. This versatility answers trending searches such as "spirocyclic polymers for electronics" or "heat-resistant material design."

Environmental and regulatory considerations for CAS No. 1279863-55-6 emphasize its compliance with REACH and GMP guidelines, ensuring safe usage in research and production. As sustainability gains traction, queries like "green synthesis of spirocyclic compounds" or "REACH-compliant intermediates" highlight the need for eco-friendly approaches, which are increasingly adopted in its manufacturing.

In summary, tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate;hydrochloride represents a cutting-edge compound bridging medicinal chemistry and material innovation. Its structural elegance and functional adaptability make it a focal point for researchers addressing global challenges in healthcare and technology, resonating with high-search-volume topics like "next-generation drug scaffolds" and "multifunctional spirocyclic materials."